Cas no 2460757-33-7 (6-Cyclopropylhexane-1-thiol)

• Product Name: 6-Cyclopropylhexane-1-thiol
• CAS No: 2460757-33-7
• MF: C₉H₁₈S
• MW: 158.304221630096
• MDL: MFCD32703368
• CID: 5669476
• PubChem ID: 57508036
• Update Time: 2025-10-30

6-Cyclopropylhexane-1-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-26983279
• SCHEMBL330317
• 2460757-33-7
• 6-cyclopropylhexane-1-thiol
• [S]CCCCCCC1CC1
• 6-Cyclopropylhexane-1-thiol

• MDL： MFCD32703368
• Inchi： 1S/C9H18S/c10-8-4-2-1-3-5-9-6-7-9/h9-10H,1-8H2
• InChI Key： BEENFIJMVBNVKD-UHFFFAOYSA-N
• SMILES： SCCCCCCC1CC1

Computed Properties

• Exact Mass: 158.11292175g/mol
• Monoisotopic Mass: 158.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols

Additional information on 6-Cyclopropylhexane-1-thiol

Exploring 6-Cyclopropylhexane-1-thiol (CAS No. 2460757-33-7): Properties, Applications, and Innovations

6-Cyclopropylhexane-1-thiol (CAS No. 2460757-33-7) is a specialized organic compound gaining attention in synthetic chemistry and material science due to its unique structural features. The molecule combines a cyclopropyl ring with a hexane backbone terminated by a thiol (-SH) group, offering distinct reactivity and functional versatility. Researchers and industries are increasingly interested in this compound for its potential in flavor and fragrance formulations, polymer modification, and as a ligand precursor in catalytic systems. Its CAS registry number, 2460757-33-7, ensures precise identification in regulatory and commercial contexts.

The thiol functional group in 6-Cyclopropylhexane-1-thiol is pivotal for its applications. Thiols are known for their strong odor and ability to form disulfide bonds, making them valuable in cross-linking reactions and surface functionalization. Recent studies highlight its role in creating self-assembled monolayers (SAMs) for biosensors, aligning with the growing demand for wearable health tech and environmental monitoring devices. Additionally, the cyclopropyl moiety enhances steric stability, a feature exploited in drug discovery and agrochemical research.

Sustainability is a key driver in modern chemistry, and 6-Cyclopropylhexane-1-thiol aligns with this trend. Its potential as a green chemistry intermediate is under exploration, particularly in biodegradable polymer synthesis. Users searching for "eco-friendly thiol compounds" or "cyclopropyl applications in materials" will find this compound relevant. Furthermore, its compatibility with click chemistry protocols (e.g., thiol-ene reactions) makes it a candidate for 3D printing resins and adhesive formulations—topics trending in advanced manufacturing forums.

From a synthetic standpoint, CAS No. 2460757-33-7 poses intriguing challenges and opportunities. The steric hindrance from the cyclopropyl group demands optimized conditions for C-S bond formation, a frequent query among organic chemists. Recent patents describe novel routes using metal-free catalysts, addressing concerns about heavy metal residues—a hotspot in pharmaceutical synthesis. Analytical techniques like GC-MS and NMR are critical for purity verification, as impurities can affect performance in electronic materials or flavor enhancers.

In the flavor and fragrance industry, 6-Cyclopropylhexane-1-thiol is explored for its sulfurous aroma profile, potentially mimicking tropical fruit or roasted notes. This aligns with consumer demand for natural-identical flavors and clean-label products. Searches for "thiol-based flavor compounds" or "sustainable aroma chemicals" often lead to discussions about such structurally nuanced molecules.

Safety and handling of 6-Cyclopropylhexane-1-thiol follow standard thiol protocols, including inert atmosphere storage to prevent oxidation. While not classified as hazardous under major regulatory frameworks, its volatility and odor intensity necessitate proper ventilation—a detail frequently queried in industrial safety forums. Collaborative platforms like PubChem and Reaxys provide supplemental data on its physicochemical properties, aiding QSAR modeling and toxicity prediction studies.

In conclusion, 6-Cyclopropylhexane-1-thiol (CAS No. 2460757-33-7) exemplifies the intersection of structural complexity and functional utility. Its applications span from high-tech materials to consumer goods, reflecting broader trends in molecular design and sustainable innovation. As research progresses, this compound may emerge as a cornerstone in specialty chemicals, answering pressing needs in circular economy and precision synthesis.